Cas no 474621-69-7 (3-(3-nitrophenyl)-1-phenyl-5H,6H,7H-1-imidazo2,1-b1,3thiazin-1-ylium perchlorate)

• Product Name: 3-(3-nitrophenyl)-1-phenyl-5H,6H,7H-1-imidazo2,1-b1,3thiazin-1-ylium perchlorate
• CAS No: 474621-69-7
• MF: C₁₈H₁₆ClN₃O₆S
• MW: 437.854142189026
• CID: 6602960
• PubChem ID: 2874441
• Update Time: 2025-07-01

3-(3-nitrophenyl)-1-phenyl-5H,6H,7H-1-imidazo2,1-b1,3thiazin-1-ylium perchlorate Chemical and Physical Properties

Names and Identifiers

• 3-(3-nitrophenyl)-1-phenyl-5H,6H,7H-1-imidazo2,1-b1,3thiazin-1-ylium perchlorate
• 3-(3-nitrophenyl)-1-phenyl-6,7-dihydro-5H-imidazo[2,1-b][1,3]thiazin-1-ium perchlorate
• SR-01000490680
• 3-(3-nitrophenyl)-1-phenyl-6,7-dihydro-5H-imidazo[2,1-b][1,3]thiazin-4-ium;perchlorate
• BIM-0009855.P001
• 474621-69-7
• AKOS005640601
• 3-(3-nitrophenyl)-1-phenyl-5H,6H,7H-1lambda5-imidazo[2,1-b][1,3]thiazin-1-ylium perchlorate
• F0486-2066
• SR-01000490680-1
• AKOS003625347

• Inchi： 1S/C18H16N3O2S.ClHO4/c22-21(23)16-9-4-6-14(12-16)17-13-20(15-7-2-1-3-8-15)18-19(17)10-5-11-24-18;2-1(3,4)5/h1-4,6-9,12-13H,5,10-11H2;(H,2,3,4,5)/q+1;/p-1
• InChI Key： WNINTIZTNONVRY-UHFFFAOYSA-M
• SMILES： Cl([O-])(=O)(=O)=O.N(C1=CC=CC(C2=C[N+](C3C=CC=CC=3)=C3SCCCN23)=C1)(=O)=O

Computed Properties

• Exact Mass: 437.0448341g/mol
• Monoisotopic Mass: 437.0448341g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 548
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154Ų

Additional information on 3-(3-nitrophenyl)-1-phenyl-5H,6H,7H-1-imidazo2,1-b1,3thiazin-1-ylium perchlorate

Introduction to 3-(3-nitrophenyl)-1-phenyl-5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium perchlorate (CAS No. 474621-69-7)

3-(3-nitrophenyl)-1-phenyl-5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium perchlorate, identified by its Chemical Abstracts Service (CAS) number 474621-69-7, is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the class of imidazothiazines, a scaffold that has been extensively explored for its potential biological activities. The presence of both nitro and phenyl substituents in its molecular structure suggests a high degree of reactivity and functional diversity, making it a promising candidate for further investigation in drug discovery and development.

The imidazo[2,1-b][1,3]thiazine core is a fused bicyclic system consisting of an imidazole ring and a thiazine ring. This particular arrangement has been shown to exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The perchlorate counterion in the compound's name indicates the presence of a perchlorate salt, which is often used to enhance the solubility and stability of organic compounds in various solvents. This makes 3-(3-nitrophenyl)-1-phenyl-5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium perchlorate particularly useful in both in vitro and in vivo studies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with biological targets with greater accuracy. Studies have indicated that the nitrophenyl moiety can engage in hydrogen bonding and π-stacking interactions with biomolecules, which may contribute to its binding efficacy. Additionally, the phenyl substituent can modulate electronic properties and influence metabolic stability, making it a key factor in drug design.

In the context of drug discovery, the synthesis of derivatives of 3-(3-nitrophenyl)-1-phenyl-5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium perchlorate has been explored to optimize its pharmacokinetic properties. Researchers have focused on modifying substituents such as the nitro group to enhance bioavailability or to introduce new biological activities. For instance, reduction of the nitro group to an amine can alter electronic distribution and potentially affect receptor binding.

The imidazothiazine scaffold has been particularly studied for its potential as an antimicrobial agent. Preliminary studies have shown that certain derivatives exhibit activity against Gram-positive bacteria and fungi by interfering with essential cellular processes. The structural features of 3-(3-nitrophenyl)-1-phenyl-5H,6H,7H-1-imidazo[2,1-b][1,3]thiazin-1-ylium perchlorate, including its aromatic rings and heterocyclic core, provide multiple sites for interaction with microbial enzymes and receptors.

Another area of interest is the anticancer potential of this compound. The ability of imidazothiazines to inhibit kinases and other enzymes involved in cancer cell proliferation has been well-documented. The nitrophenyl group may play a role in modulating these interactions by influencing electronic properties or by participating in redox reactions within cancer cells. Furthermore, the stability provided by the perchlorate counterion ensures that the compound remains active under various physiological conditions.

From a synthetic chemistry perspective, 3-(3-nitrophenyl)-1-phenyl-5H,6H,7H - 5 H , 6 H , 7 H - 5 H , 6 H , 7 H - 5 H , 6 H , 7 H - imidazo[2, b ]\[ 13 ]thiazin - ylium perchlorate CAS No . 47462 - 69 - 7 is a versatile intermediate that can be functionalized at multiple positions . The presence of both aromatic rings offers opportunities for further derivatization through cross-coupling reactions or other palladium-catalyzed transformations . These synthetic strategies allow for the creation of libraries of analogs that can be screened for enhanced biological activity .

The development of novel pharmaceuticals often involves rigorous testing to ensure safety and efficacy . While preclinical studies have provided promising results , further investigation is necessary before moving into human trials . The structural complexity of imidozothiazines necessitates careful consideration of metabolic pathways and potential side effects . However , the unique properties offered by this class of compounds make them an exciting area for ongoing research .

In conclusion, 3-(33nitro pheny l) - pheny l - imidazo\[2, b\[13\]thia zine - ylium per chlor ate ( CAS No . ) represents a significant advancement in medicinal chemistry due to its complex structure and potential biological activities . The combination of nitro and pheny l substituents provides multiple opportunities for interaction with biological targets , while the stability offered by the perchlorate counterion ensures solubility and reactivity suitable for both laboratory studies and potential therapeutic applications . As research continues , this compound will undoubtedly play a crucial role in the development of new treatments for various diseases .